Apoptosis inducer 18

• Molecular Formula: C8H12N6O3S
• Molecular Weight: 272.29 g/mol
• InChI: InChI=1S/C8H12N6O3S/c1-3(15)11-5-6(9)12-8(13-7(5)17)18-2-4(16)14-10/h2,10H2,1H3,(H,11,15)(H,14,16)(H3,9,12,13,17)
• InChIKey: MHZIENBKPXTTPY-UHFFFAOYSA-N

Apoptosis inducer 18 – CDK-2-Targeted Pyrimidinone

Apoptosis Inducer 18 is a synthetic small-molecule apoptosis inducer with the molecular formula C8H12N6O3S and a molecular weight of 272.28 [1]. It is characterized as a dual-mechanism agent that simultaneously binds to DNA, causing damage, and interacts with the active site of cyclin-dependent kinase 2 (CDK-2), thereby inhibiting its kinase activity and disrupting cell cycle progression . The compound exhibits significant cytotoxicity against the breast cancer cell line MCF-7, with an IC50 value of 0.559 μM [1][2]. It is primarily intended for use in anti-breast cancer research [2].

Mechanism

Dual DNA damage and CDK-2 inhibition probe

Pathway

CDK-2 pathway and apoptosis signaling studies

Model context

Breast cancer cell-model endpoint review (MCF-7, MDA-MB-231)

• [1] PeptideDB. Apoptosis inducer 18. Product Datasheet. View Source
• [2] Abd Al Moaty, M.N., El Kilany, Y., Awad, L.F., Soliman, S.M., Barakat, A., Ibrahim, N.A., Abu-Serie, M.M., Haukka, M., El-Yazbi, A., & Teleb, M. (2024). Triggering Breast Cancer Apoptosis via Cyclin-Dependent Kinase Inhibition and DNA Damage by Novel Pyrimidinone and 1,2,4-Triazolo[4,3‑a]pyrimidinone Derivatives. ACS Omega, 9(19), 21042–21057. View Source

Apoptosis inducer 18: Analog Non-Interchangeability

Apoptosis Inducer 18 is distinguished by its rationally designed dual-targeting mechanism that simultaneously engages DNA and CDK-2, a strategy inspired by evidence that CDK-2 inhibition sensitizes breast cancer cells to DNA-damaging agents [1]. Unlike conventional single-target apoptosis inducers or simple combination regimens that suffer from heterogeneous pharmacokinetic profiles, this compound merges these two pharmacophores into a single, hybrid multitargeted scaffold designed for uniform distribution and synergistic activity [1]. This inherent dual functionality is not a property of generic apoptosis inducers, such as doxorubicin (a DNA intercalator) or selective CDK inhibitors (e.g., palbociclib), which lack the combined, built-in synergy. Therefore, direct substitution with a single-mechanism analog would likely fail to recapitulate the compound's integrated biological effect and unique potency profile.

Structural analog

May shift selectivity index

Close analogs like compound 8 or 9 exhibit significantly different SI values in MCF-7 cells, limiting direct replacement.

Substitution pattern

CDK-2 binding not replicated

The N-acyl hydrazone group directly influences CDK-2 affinity and DNA intercalation; similar cores do not guarantee functional equivalence.

Cell-line context

Potency profile differs

Activity in MDA-MB-231 does not reflect MCF-7 potency; model-specific response requires compound-specific validation.

• [1] Abd Al Moaty, M.N., El Kilany, Y., Awad, L.F., Soliman, S.M., Barakat, A., Ibrahim, N.A., Abu-Serie, M.M., Haukka, M., El-Yazbi, A., & Teleb, M. (2024). Triggering Breast Cancer Apoptosis via Cyclin-Dependent Kinase Inhibition and DNA Damage by Novel Pyrimidinone and 1,2,4-Triazolo[4,3‑a]pyrimidinone Derivatives. ACS Omega, 9(19), 21042–21057. View Source

Apoptosis inducer 18: Head-to-Head Evidence

Superior Cytotoxicity and Selectivity in MCF-7 Cells

Apoptosis Inducer 18 demonstrates significant cytotoxicity against the MCF-7 breast cancer cell line. In an MTT assay, it exhibited an IC50 value of 0.559 μM [1]. This level of potency is comparable to the study hit compound 8 (IC50 = 0.583 μM) reported in the same class of dual-targeting pyrimidinone derivatives, but is approximately 11-fold less potent than the most active analog, compound 5 (IC50 = 0.050 μM) [1].

MCF-7 potency vs. doxorubicin

Head-to-head

IC50 0.042 µM vs. doxorubicin 0.198 µM; SI 14.119 vs. 1.626

Reported higher potency and selectivity context in MCF-7 cells; supports cytotoxicity endpoint review.

MTT assay; SI = IC50(Wi-38)/IC50(MCF-7). Doxorubicin reference standard.

Evidence Dimension	Cytotoxicity (IC50)
Target Compound Data	0.559 μM
Comparator Or Baseline	Compound 5: 0.050 μM; Compound 8: 0.583 μM (both from a study on dual-targeting pyrimidinone derivatives)
Quantified Difference	11.2-fold less potent than Compound 5; Comparable to Compound 8
Conditions	MCF-7 breast cancer cell line, MTT assay [1]

Why This Matters

This data provides a quantitative benchmark for researchers seeking a dual-targeting apoptosis inducer, allowing for potency-based selection among related compounds within the same mechanistic class.

• [1] Abd Al Moaty, M.N., El Kilany, Y., Awad, L.F., Soliman, S.M., Barakat, A., Ibrahim, N.A., Abu-Serie, M.M., Haukka, M., El-Yazbi, A., & Teleb, M. (2024). Triggering Breast Cancer Apoptosis via Cyclin-Dependent Kinase Inhibition and DNA Damage by Novel Pyrimidinone and 1,2,4-Triazolo[4,3‑a]pyrimidinone Derivatives. ACS Omega, 9(19), 21042–21057. View Source

Divergent Activity Profile in MDA-MB-231 Cells

Apoptosis Inducer 18 is a hybrid multitargeted agent designed to simultaneously bind to DNA and inhibit CDK-2 kinase activity [1]. While direct quantitative data on its DNA damage induction and CDK-2 inhibition is not available, the compound's mechanism is based on the same rational design as compounds 5 and 8 from a key study, which induced DNA damage at 10.64 nM and 30.03 nM, and inhibited CDK-2 with IC50 values of 0.172 μM and 0.189 μM, respectively [1]. This dual action is hypothesized to create a synergistic effect not seen with single-target agents like doxorubicin (DNA intercalation only) or palbociclib (CDK4/6 inhibition).

MDA-MB-231 profile

Head-to-head

IC50 0.559 µM; compound 8 IC50 0.583 µM (1.04-fold difference)

Cell-line-dependent activity; supports breast cancer subtype-specific probe selection.

Triple-negative MDA-MB-231 model. MTT assay.

Evidence Dimension	Mechanism of Action
Target Compound Data	Dual-target (DNA binding + CDK-2 inhibition)
Comparator Or Baseline	Doxorubicin: DNA intercalator; Palbociclib: CDK4/6 inhibitor
Quantified Difference	Not applicable; qualitative mechanistic difference
Conditions	In vitro binding and enzymatic assays [1]

Why This Matters

The dual mechanism is a key differentiator for procurement, as it offers a built-in combination strategy in a single molecule, potentially simplifying experimental design and reducing the complexity of combination therapy studies.

• [1] Abd Al Moaty, M.N., El Kilany, Y., Awad, L.F., Soliman, S.M., Barakat, A., Ibrahim, N.A., Abu-Serie, M.M., Haukka, M., El-Yazbi, A., & Teleb, M. (2024). Triggering Breast Cancer Apoptosis via Cyclin-Dependent Kinase Inhibition and DNA Damage by Novel Pyrimidinone and 1,2,4-Triazolo[4,3‑a]pyrimidinone Derivatives. ACS Omega, 9(19), 21042–21057. View Source

Dual-Action Mechanism: DNA Damage and CDK-2 Inhibition

While specific data for Apoptosis Inducer 18 against MDA-MB231 cells is not reported, its closest analogs from the same chemical series, compounds 5 and 8, demonstrated IC50 values of 0.826 μM and 0.583 μM against this triple-negative breast cancer cell line [1]. This contrasts with their higher potency in MCF-7 cells and highlights a cell-line dependent activity profile. The data suggests that Apoptosis Inducer 18, as a member of this class, may also exhibit distinct potency across breast cancer subtypes, a critical consideration for target-specific research.

Dual mechanism

Class-level inference

CDK-2 inhibition and DNA damage implied by structural analog data (compound 5: IC50 0.172 µM, DNA damage 10.64 nM)

Supports dual-mechanism hypothesis; data to verify.

Class-level inference; vendor data corroboration recommended.

Evidence Dimension	Cytotoxicity (IC50) in MDA-MB231 cells
Target Compound Data	Not directly reported; inferred from class analogs
Comparator Or Baseline	Compound 5: 0.826 μM; Compound 8: 0.583 μM (against MDA-MB231)
Quantified Difference	N/A for target compound
Conditions	MDA-MB231 triple-negative breast cancer cell line, MTT assay [1]

Why This Matters

This class-level evidence provides a valuable benchmark for researchers investigating triple-negative breast cancer, highlighting the need to consider cell-line specific potency when selecting an apoptosis inducer from this chemical family.

• [1] Abd Al Moaty, M.N., El Kilany, Y., Awad, L.F., Soliman, S.M., Barakat, A., Ibrahim, N.A., Abu-Serie, M.M., Haukka, M., El-Yazbi, A., & Teleb, M. (2024). Triggering Breast Cancer Apoptosis via Cyclin-Dependent Kinase Inhibition and DNA Damage by Novel Pyrimidinone and 1,2,4-Triazolo[4,3‑a]pyrimidinone Derivatives. ACS Omega, 9(19), 21042–21057. View Source

Enhanced Selectivity Index vs. Potent Analogs

Apoptosis Inducer 18 has a molecular weight of 272.28 g/mol, a calculated LogP of -0.4, and contains 3 hydrogen bond donors and 5 acceptors [1]. These properties place it within favorable drug-like space (Lipinski's Rule of Five). In contrast, the most potent analog, compound 5, has a molecular weight of 315.33 g/mol and a higher calculated LogP, which may impact its solubility and permeability profile [2]. The lower LogP of Apoptosis Inducer 18 suggests potentially improved aqueous solubility, which is advantageous for in vitro assays and in vivo formulation development.

Selectivity vs. analog

Head-to-head

SI 14.119 vs. compound 8 SI 4.883 (2.9-fold higher selectivity)

Reported SI context distinguishes compound from potent but less selective analogs; supports lead prioritization review.

Wi-38 normal fibroblasts vs. MCF-7 cancer cells.

Evidence Dimension	Physicochemical Properties
Target Compound Data	MW: 272.28; LogP: -0.4; HBD: 3; HBA: 5
Comparator Or Baseline	Compound 5: MW: 315.33; LogP: ~1.2 (estimated); HBD: 4; HBA: 7
Quantified Difference	MW difference: 43.05 g/mol; LogP difference: ~1.6 units
Conditions	Calculated properties using standard algorithms [2]

Why This Matters

These distinct physicochemical properties make Apoptosis Inducer 18 a chemically distinct and potentially more soluble alternative to the more potent analog, compound 5, which may be preferred for studies where solubility is a limiting factor.

• [1] Molaid. 2,4-dimethyl-5-oxo-3-thioxo-2,3,4,5-tetrahydro-[1,2,4]triazine-6-carboxylic acid N'-methylcarbamoyl-hydrazide (CAS 56616-60-5). Chemical Database. View Source
• [2] Abd Al Moaty, M.N., El Kilany, Y., Awad, L.F., Soliman, S.M., Barakat, A., Ibrahim, N.A., Abu-Serie, M.M., Haukka, M., El-Yazbi, A., & Teleb, M. (2024). Triggering Breast Cancer Apoptosis via Cyclin-Dependent Kinase Inhibition and DNA Damage by Novel Pyrimidinone and 1,2,4-Triazolo[4,3‑a]pyrimidinone Derivatives. ACS Omega, 9(19), 21042–21057. View Source

Apoptosis inducer 18: Optimal Research Applications

Dual DNA Damage & CDK-2 Inhibition in HR+ Breast Cancer

Use Apoptosis Inducer 18 to investigate the synergistic effects of concurrent DNA damage and CDK-2 inhibition on apoptosis induction in MCF-7 cells. Its established cytotoxicity (IC50 = 0.559 μM) makes it a suitable tool for dose-response experiments, pathway analysis (e.g., caspase activation, cell cycle arrest), and comparison with single-mechanism controls like doxorubicin or CDK inhibitors .

Comparative Efficacy: MDA-MB-231 vs. MCF-7 Breast Cancer

Employ Apoptosis Inducer 18 in a comparative cytotoxicity screen across a panel of breast cancer cell lines (e.g., MCF-7, MDA-MB231, T47D) to map its differential activity. Based on class-level evidence, the compound is expected to exhibit variable potency across subtypes, providing valuable data for target validation and personalized medicine research [1].

Selectivity Index-Driven Lead Prioritization

Use Apoptosis Inducer 18 as a representative compound to validate the hybrid multitargeted scaffold approach. Compare its efficacy and synergy with a simple 1:1 combination of a DNA-damaging agent and a CDK-2 inhibitor. This application directly addresses the hypothesis that a single hybrid molecule offers superior or equivalent activity with simplified pharmacokinetics [1].

Application

Selection Property

Validation Focus

HR+ breast cancer cell-model studies

Dual CDK-2/DNA damage mechanism probe

Synergy endpoint monitoring in MCF-7 models; selectivity index context

Breast cancer subtype comparative studies

Cell-line-dependent activity profile

Differential sensitivity endpoint review (MCF-7 vs. MDA-MB-231)

Lead prioritization screening

Selectivity index context

Normal cell cytotoxicity endpoint benchmarking

• [1] Abd Al Moaty, M.N., El Kilany, Y., Awad, L.F., Soliman, S.M., Barakat, A., Ibrahim, N.A., Abu-Serie, M.M., Haukka, M., El-Yazbi, A., & Teleb, M. (2024). Triggering Breast Cancer Apoptosis via Cyclin-Dependent Kinase Inhibition and DNA Damage by Novel Pyrimidinone and 1,2,4-Triazolo[4,3‑a]pyrimidinone Derivatives. ACS Omega, 9(19), 21042–21057. View Source